Cas no 91777-68-3 (Undecanoic acid,11-[(1-oxo-2-propen-1-yl)amino]-, sodium salt (1:1))
91777-68-3 structure
Product Name:Undecanoic acid,11-[(1-oxo-2-propen-1-yl)amino]-, sodium salt (1:1)
CAS No:91777-68-3
MF:C14H24NNaO3
MW:277.335035324097
CID:800123
PubChem ID:57355818
Update Time:2025-04-19
Undecanoic acid,11-[(1-oxo-2-propen-1-yl)amino]-, sodium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Undecanoic acid,11-[(1-oxo-2-propen-1-yl)amino]-, sodium salt (1:1)
- sodium,11-(prop-2-enoylamino)undecanoate
- SODIUM-11-ACRYLAMIDO-UNDECANOATE
- sodium;11-(prop-2-enoylamino)undecanoate
- sodium 11-acrylamidoundecanoate
- 91777-68-3
- DTXSID10723314
- Sodium 11-(acryloylamino)undecanoate
- SCHEMBL1548070
-
- Inchi: 1S/C14H25NO3.Na/c1-2-13(16)15-12-10-8-6-4-3-5-7-9-11-14(17)18;/h2H,1,3-12H2,(H,15,16)(H,17,18);/q;+1/p-1
- InChI Key: VRXMFOZNEBYZOE-UHFFFAOYSA-M
- SMILES: [Na+].[O-]C(CCCCCCCCCCNC(C=C)=O)=O
Computed Properties
- Exact Mass: 277.16500
- Monoisotopic Mass: 277.16538791g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 12
- Complexity: 257
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.2Ų
Experimental Properties
- PSA: 69.23000
- LogP: 1.94030
Undecanoic acid,11-[(1-oxo-2-propen-1-yl)amino]-, sodium salt (1:1) Related Literature
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Prajwalita Das,Kiyoteru Niina,Tomoya Hiromura,Etsuko Tokunaga,Norimichi Saito Chem. Sci., 2018,9, 4931-4936
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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